Cas no 937049-10-0 (benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate)

• Product Name: benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate
• CAS No: 937049-10-0
• MF: C₁₄H₁₈N₂O₄
• MW: 278.3
• CID: 5306081
• PubChem ID: 58529717
• Update Time: 2025-06-10

benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate
• 1-Cbz-3-[methoxy(methyl)carbamoyl]azetidine
• 1-Cbz-N-methoxy-N-methylazetidine-3-carboxamide
• EN300-7234733
• PS-20047
• F89899
• 937049-10-0
• benzyl 3-[methoxy(methyl)carbamoyl]azetidine-1-carboxylate
• MFCD23702235
• IEUZTBOFTYLZGK-UHFFFAOYSA-N
• SCHEMBL5141180
• 1-CBZ-3-[(METHOXYMETHYLAMINO)CARBONYL]AZETIDINE
• SY323907

• Inchi： 1S/C14H18N2O4/c1-15(19-2)13(17)12-8-16(9-12)14(18)20-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key： IEUZTBOFTYLZGK-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(C(=O)N(OC)C)C1

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate

Recent Advances in the Study of Benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate (CAS: 937049-10-0)

Benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate (CAS: 937049-10-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

The compound has been extensively studied for its role in the construction of azetidine-based scaffolds, which are increasingly recognized for their importance in drug discovery. Azetidines, as four-membered nitrogen-containing heterocycles, offer unique conformational and electronic properties that can enhance the binding affinity and selectivity of drug candidates. Recent research has demonstrated that Benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate serves as a key building block in the synthesis of such scaffolds, enabling the exploration of new chemical space for therapeutic agents.

One of the most notable advancements in the study of this compound is its application in the development of protease inhibitors. Proteases play critical roles in numerous physiological and pathological processes, making them attractive targets for drug development. Researchers have utilized Benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate to synthesize novel inhibitors that exhibit potent activity against specific proteases implicated in diseases such as cancer and viral infections. These findings underscore the compound's utility in the design of next-generation therapeutics.

In addition to its role in protease inhibition, recent studies have explored the compound's potential in modulating other biological targets. For instance, it has been employed in the synthesis of small molecules that interact with G protein-coupled receptors (GPCRs), a major class of drug targets. The ability to incorporate this compound into diverse chemical structures has opened new avenues for the discovery of GPCR modulators with improved pharmacokinetic properties.

The synthesis of Benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate has also seen significant improvements. Recent methodologies have focused on optimizing yield and purity while reducing the environmental impact of the synthetic process. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been successfully applied to the production of this compound, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the continued exploration of Benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate is expected to yield further insights into its applications and mechanisms of action. Ongoing research is investigating its potential in areas such as neurodegenerative diseases and infectious diseases, where the need for innovative therapeutics remains high. The compound's versatility and the recent advancements in its synthesis and application position it as a valuable tool in the ongoing quest for new and effective treatments.

In conclusion, Benzyl 3-(Methoxy(Methyl)carbaMoyl)azetidine-1-carboxylate (CAS: 937049-10-0) represents a promising compound in the field of chemical biology and medicinal chemistry. Its role as a building block for bioactive molecules, coupled with recent advancements in its synthesis and application, highlights its potential to contribute to the development of novel therapeutics. As research in this area continues to evolve, this compound is likely to remain a focal point for innovation and discovery.